Cas no 259097-31-9 (Spiro[2.2]pentane-1-carboxylicacid, 1-amino-)

• Product Name: Spiro[2.2]pentane-1-carboxylicacid, 1-amino-
• CAS No: 259097-31-9
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 247114
• PubChem ID: 10654236
• Update Time: 2025-10-05

Spiro[2.2]pentane-1-carboxylicacid, 1-amino- Chemical and Physical Properties

Names and Identifiers

• Spiro[2.2]pentane-1-carboxylicacid, 1-amino-
• 2-aminospiro[2.2]pentane-2-carboxylic acid
• 259097-31-9
• AKOS006364330
• amino spiro[2.2]pentanecarboxylic
• EN300-7214411
• 1-aminospiro[2.2]pentane-1-carboxylic Acid
• DTXSID40442965
• 259097-27-3

• Inchi： 1S/C6H9NO2/c7-6(4(8)9)3-5(6)1-2-5/h1-3,7H2,(H,8,9)
• InChI Key： JVQYREJHQUMPGF-UHFFFAOYSA-N
• SMILES： OC(C1(CC21CC2)N)=O

Computed Properties

• Exact Mass: 127.063328530g/mol
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Spiro[2.2]pentane-1-carboxylicacid, 1-amino-

Comprehensive Overview of Spiro[2.2]pentane-1-carboxylic acid, 1-amino- (CAS No. 259097-31-9)

Spiro[2.2]pentane-1-carboxylic acid, 1-amino- (CAS No. 259097-31-9) is a unique spirocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its rigid molecular structure and versatile reactivity. The compound's spiro[2.2]pentane core imparts exceptional steric constraints, making it a valuable building block for designing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors.

One of the most searched questions about Spiro[2.2]pentane-1-carboxylic acid, 1-amino- revolves around its synthetic applications. The compound's amino-carboxylic acid functionality allows for easy derivatization, enabling the creation of peptide mimetics and small-molecule probes. Its spirocyclic scaffold is also being investigated for material science applications, such as polymeric additives to enhance thermal stability. Recent studies highlight its role in green chemistry, where its low toxicity profile aligns with the growing demand for sustainable synthesis methods.

In the context of medicinal chemistry, Spiro[2.2]pentane-1-carboxylic acid, 1-amino- is often compared to other constrained amino acids like proline derivatives. Its three-dimensional geometry improves binding affinity in drug-target interactions, a hot topic in AI-driven drug design. Computational models suggest that its spiro-ring system reduces conformational entropy, a key factor in optimizing lead compounds. This aligns with the industry's focus on fragment-based drug discovery (FBDD), where rigid fragments like this compound are prized.

The agrochemical sector has also shown interest in CAS No. 259097-31-9 for developing next-generation pesticides. Its structural novelty may help overcome resistance mechanisms in pests, addressing a major concern in crop protection. Additionally, its potential as a chiral auxiliary in asymmetric synthesis is being explored, particularly for stereoselective reactions—a trending topic in organic chemistry forums.

From a supply chain perspective, the availability of Spiro[2.2]pentane-1-carboxylic acid, 1-amino- is critical for high-throughput screening (HTS) campaigns. Suppliers often highlight its high purity grades (>98%) and compatibility with automated synthesis platforms, catering to the rise of combinatorial chemistry. Environmental concerns have also driven searches for its biodegradability data, reflecting the broader shift toward eco-friendly chemicals.

In summary, Spiro[2.2]pentane-1-carboxylic acid, 1-amino- (CAS No. 259097-31-9) represents a multifunctional tool for researchers tackling challenges in drug development, sustainable agriculture, and advanced materials. Its unique spirocyclic architecture continues to inspire innovations across disciplines, making it a compound worth watching in the evolving landscape of applied chemistry.